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Get Quote

Introduction: The Enduring Challenge of
Polychlorinated Biphenyls and the Critical Role of
Certified Reference Materials

Polychlorinated biphenyls (PCBs) are a class of 209 synthetic organochlorine compounds,
known as congeners, that were once lauded for their chemical stability and insulating
properties.[1] This very resilience, however, has led to their persistence in the environment,
bioaccumulation in food chains, and association with a range of adverse health effects in
humans and wildlife.[2][3] Consequently, the accurate monitoring of specific PCB congeners in
environmental and biological matrices is of paramount importance for regulatory compliance,

risk assessment, and toxicological research.

This technical guide focuses on the application of PCB 173 (2,2',3,3',4,4',5-
Heptachlorobiphenyl) as a certified reference material (CRM). As a Senior Application Scientist,
this guide is designed to provide researchers, scientists, and drug development professionals
with a comprehensive understanding of not just the "how," but also the "why" behind the
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analytical protocols involving this crucial standard. We will delve into the unique properties of
PCB 173, its role in ensuring data integrity, and provide detailed methodologies for its
application in various analytical workflows.

The Signature of a Standard: Why PCB 173?

The selection of a specific congener as a certified reference material is a meticulous process.
PCB 173 is frequently chosen for several key reasons that enhance its utility as a reliable
benchmark in complex analytical procedures.

o Chemical Stability and Persistence: As a heptachlorobiphenyl, PCB 173 exhibits a high
degree of chlorination, rendering it resistant to environmental and metabolic degradation.
This intrinsic stability ensures its integrity as a standard throughout the analytical process.

e Presence in Environmental and Biological Samples: While not one of the most abundant
congeners, PCB 173 is consistently detected in various environmental matrices and human
tissues, making it a relevant target for monitoring studies.

o Elution Characteristics in Gas Chromatography: In gas chromatography (GC) systems, PCB
173 has a retention time that allows for good separation from many other PCB congeners,
minimizing the risk of co-elution and ensuring accurate quantification.

 Availability in High Purity: Reputable suppliers, such as AccuStandard, synthesize all 209
PCB congeners to a high purity (often >99%), which is a prerequisite for a reliable certified
reference material.[1]

These characteristics make PCB 173 an ideal candidate for use as both a calibration standard
and, in its isotopically labeled form (e.g., 33C-PCB 173), as a surrogate or internal standard to
correct for variations in sample preparation and analysis.[4]

Physicochemical Properties of PCB 173

A thorough understanding of the physicochemical properties of a reference standard is
fundamental to interpreting its behavior during extraction, cleanup, and analysis.
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Property Value Source
2,2',3,3,4,4'5-

IUPAC Name _ [2]
Heptachlorobiphenyl

CAS Number 35065-30-6 [2]

Molecular Formula C12HsCly [2]

Molecular Weight 395.3 g/mol [2]

_ _ -107.3 °C (conflicting data

Melting Point _ [5]

exists)

Log Kow (Octanol-Water
iy . 7.9 [2]
Partition Coefficient)

The high Log Kow value indicates a strong affinity for lipids and organic matter, explaining its
bioaccumulation in fatty tissues and its persistence in soil and sediment.

Core Applications of PCB 173 Certified Reference
Standards

The primary application of PCB 173 CRM is to ensure the accuracy and reliability of analytical
measurements for PCB congeners. This is achieved through its use in various quality control
and calibration procedures.

Calibration Standard

A solution of native (unlabeled) PCB 173 of a certified concentration is used to create a
calibration curve. This curve plots the instrument's response to known concentrations of the
analyte, allowing for the quantification of PCB 173 in unknown samples.

Surrogate Standard

In this application, a known amount of isotopically labeled PCB 173 (e.g., 13C12-PCB 173) is
added to each sample, blank, and quality control sample before extraction. The recovery of the
labeled surrogate is then measured to assess the efficiency of the entire sample preparation
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and analysis process for that specific sample. This is a cornerstone of robust analytical
methods like EPA Method 1668C.[6]

Internal Standard

Similar to a surrogate, an internal standard is a known amount of a labeled compound added to
the sample extract just before instrumental analysis. It is used to correct for variations in
instrument performance and injection volume. The use of a *3C-labeled internal standard is
considered superior to deuterated standards as it has the same retention time and response
factor as the native analyte and is not prone to isotopic exchange.[7]

Experimental Protocols: From Sample to Data

The following protocols provide detailed, step-by-step methodologies for the analysis of PCB
congeners, with a focus on the integral role of the PCB 173 certified reference standard. These
protocols are based on established methods such as U.S. EPA Method 1668C, which is a high-
resolution gas chromatography/high-resolution mass spectrometry (HRGC/HRMS) method for
the determination of chlorinated biphenyl congeners in various matrices.[6]

Protocol 1: Analysis of PCB Congeners in Sediment

This protocol outlines the key steps for the extraction, cleanup, and analysis of PCB congeners
in sediment samples, incorporating the use of PCB 173 CRM.

1. Sample Preparation and Spiking: a. Homogenize the sediment sample to ensure uniformity.
b. Weigh approximately 10 grams of the homogenized sediment into an extraction thimble. c.
Fortify the sample with a known amount of a certified *3C-labeled PCB surrogate solution,
which includes 13C12-PCB 173. This step is critical for determining the method's recovery
efficiency. d. Prepare a method blank and a laboratory control sample (LCS) in the same
manner.

2. Extraction: a. Perform Soxhlet extraction for 16-24 hours using a suitable solvent mixture,
such as hexane/acetone (1:1 v/v). This exhaustive extraction is necessary to remove the
lipophilic PCBs from the sediment matrix.[8] b. Alternatively, Pressurized Fluid Extraction (PFE)
or Accelerated Solvent Extraction (ASE) can be used to reduce extraction time and solvent
consumption.
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3. Extract Cleanup: a. Concentrate the extract to a small volume (e.g., 1-2 mL). b. The complex
nature of sediment requires a multi-step cleanup process to remove interfering compounds.
This typically involves: i. Sulfur Removal: Treatment with copper powder or columns to remove
elemental sulfur. ii. Acid/Base Partitioning: To remove acidic and basic interferences. iii. Column
Chromatography: Using adsorbents like silica gel, alumina, and Florisil to separate PCBs from
other organic compounds.[8] The choice of adsorbents and elution solvents is critical for
isolating the PCB fraction.

4. Concentration and Internal Standard Spiking: a. Concentrate the cleaned extract to a final
volume of approximately 10-20 pL. b. Just prior to instrumental analysis, add a known amount
of a 13C-labeled PCB internal standard solution, which may also contain 13C12-PCB 173, to the
final extract.

5. Instrumental Analysis (HRGC/HRMS): a. Analyze the extract using a high-resolution gas
chromatograph coupled to a high-resolution mass spectrometer (HRGC/HRMS). b. The HRGC
separates the individual PCB congeners based on their boiling points and interaction with the
capillary column. c. The HRMS provides highly selective and sensitive detection, allowing for
the differentiation of PCB congeners from matrix interferences. d. Monitor for the specific ions
corresponding to native PCB 173 and its 13C-labeled counterpart.

6. Data Analysis and Quantification: a. Identify PCB 173 based on its retention time and the
presence of its characteristic ions. b. Quantify the concentration of native PCB 173 in the
sample by comparing its response to the calibration curve. c. Calculate the recovery of the
13C12-PCB 173 surrogate standard. This recovery percentage is used to correct the final
concentration of all target PCB congeners in the sample, thus accounting for any losses during
the sample preparation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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